Cas no 1712-71-6 (m-Isopropenylchlorobenzene)

• Product Name: m-Isopropenylchlorobenzene
• CAS No: 1712-71-6
• MF: C₉H₉Cl
• MW: 152.620761632919
• MDL: MFCD20384653
• CID: 160535
• PubChem ID: 74382
• Update Time: 2025-06-08

m-Isopropenylchlorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-3-(1-methylethenyl)-
• 1-chloro-3-prop-1-en-2-ylbenzene
• 1-chloro-3-(prop-1-en-2-yl)benzene
• m-Isopropenylchlorobenzene
• 1-chloro-3-isopropenylbenzene
• 1-Chloro-3-(1-methylethenyl)benzene
• 1-Chloro-3-(1-propen-2-yl)benzene
• Benzene, 1-chloro-3-(1-methylethenyl)-
• SY225324
• A921592
• DTXSID0061909
• MFCD20384653
• m-Chlor-I+/--Methylstyrol
• M-CHLORO-.ALPHA.-METHYLSTYRENE
• EINECS 216-985-7
• AKOS013993822
• 9PS2G52JUS
• 3-CHLORO-.ALPHA.-METHYLSTYRENE
• UNII-9PS2G52JUS
• AC1313
• 1712-71-6
• SCHEMBL1361076
• .ALPHA.-METHYL-M-CHLOROSTYRENE
• NS00025621
• KECZPSPBNNGWDJ-UHFFFAOYSA-N
• (1-CHLORO-3-ISOPROPENYLBENZENE)
• DB-327571

• MDL： MFCD20384653
• Inchi： 1S/C9H9Cl/c1-7(2)8-4-3-5-9(10)6-8/h3-6H,1H2,2H3
• InChI Key： KECZPSPBNNGWDJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(=C)C

Computed Properties

• Exact Mass: 152.03937
• Monoisotopic Mass: 152.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.036
• Boiling Point: 207.6°Cat760mmHg
• Flash Point: 74.2°C
• Refractive Index: 1.528
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes

Additional information on m-Isopropenylchlorobenzene

Comprehensive Overview of m-Isopropenylchlorobenzene (CAS No. 1712-71-6): Properties, Applications, and Industry Insights

m-Isopropenylchlorobenzene (CAS No. 1712-71-6), also known as 3-isopropenylchlorobenzene, is a specialized aromatic compound widely utilized in organic synthesis and industrial applications. Its molecular structure combines a chlorinated benzene ring with an isopropenyl group, offering unique reactivity for advanced chemical processes. This article explores its physical-chemical properties, synthetic applications, and emerging trends aligned with sustainability and green chemistry.

The compound’s molecular formula C9H9Cl and molecular weight 152.62 g/mol make it a versatile intermediate. Key physicochemical characteristics include a boiling point of approximately 210–215°C and a density of ~1.05 g/cm³. Its low water solubility and high organic solvent compatibility are critical for reactions like Friedel-Crafts alkylation or polymerization initiators. Researchers highlight its role in producing high-performance polymers and pharmaceutical precursors, addressing demands for lightweight materials and precision medicine.

Recent advancements focus on eco-friendly synthesis routes for m-Isopropenylchlorobenzene, driven by regulatory pressures and the circular economy agenda. Innovations such as catalytic chlorination and solvent-free reactions reduce energy consumption, resonating with sustainable manufacturing trends. A 2023 study published in Green Chemistry demonstrated a 20% yield improvement using zeolite catalysts, reflecting industry shifts toward atom-efficient processes.

From a commercial perspective, the compound’s market aligns with agrochemicals and specialty coatings. Its derivatives enhance UV resistance in paints, a hotspot for durable material searches. SEO data reveals growing queries like "m-Isopropenylchlorobenzene suppliers" and "CAS 1712-71-6 price trends", underscoring procurement interests. Regulatory compliance (e.g., REACH, TSCA) remains a priority, with manufacturers adopting blockchain-based traceability to ensure supply chain transparency.

In R&D, m-Isopropenylchlorobenzene is pivotal for heterocyclic compound synthesis, particularly in crop protection agents. Its reactivity with amines or thiols enables novel bioactive molecules, addressing food security challenges. Analytical techniques like GC-MS and HPLC ensure purity (>98%), crucial for high-value applications. Patent filings related to its use in electronic materials have surged by 15% since 2021, reflecting its role in flexible electronics.

Safety protocols emphasize proper ventilation and non-reactive storage to maintain stability. While not classified as hazardous under GHS, handling guidelines recommend PPE (gloves, goggles) to prevent irritation. Environmental studies confirm moderate biodegradability, prompting wastewater treatment optimizations—a topic frequently searched alongside "CAS 1712-71-6 environmental impact".

Future prospects include bio-based alternatives and AI-driven synthesis optimization. Startups are exploring enzymatic chlorination to replace traditional methods, while machine learning models predict optimal reaction conditions. These developments position m-Isopropenylchlorobenzene as a bridge between conventional chemistry and Industry 4.0 innovations.